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Compound of Interest

4-Methylthiazole-5-
Compound Name:
carboxaldehyde

cat. No.: B1296927

An In-depth Technical Guide to 4-methyl-5-thiazolecarboxaldehyde

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and analytical methodologies related to 4-methyl-5-
thiazolecarboxaldehyde. This key pharmaceutical intermediate is a critical building block in
medicinal chemistry and organic synthesis.[1] Its versatile thiazole ring structure combined with
an aldehyde group allows for the creation of complex molecules, making it indispensable for
the development of new therapeutic agents.[1]

Chemical Identity and Structure

o |[UPAC Name: 4-methyl-1,3-thiazole-5-carbaldehyde[2][3][4]

e Synonyms: 4-Methyl-5-formylthiazole, 5-Formyl-4-methylthiazole, 4-Methylthiazole-5-
aldehyde[2][3][5][6]

o CAS Number: 82294-70-0[2][5][6][7]

e Molecular Formula: CsHsNOS[2][4][6]
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e Molecular Weight: 127.16 g/mol [8]
e InChl Key: JJVIEMFQPALZOZ-UHFFFAOY SA-N[2]
e SMILES: CC1=C(SC=N1)C=0][2][3][4][9]

Physicochemical Properties

The physical and chemical properties of 4-methyl-5-thiazolecarboxaldehyde are summarized in
the tables below.

Table 1: Physical Properties

Property Value Reference
Appearance Light yellow crystal [51[6]
Melting Point 72-78 °C [21[5][71[8]

74.0to0 78.0 °C

76 °C [10]

Boiling Point 228.1 °C @ 760 mmHg [5][11]
118 °C @ 21 mmHg [4][71[8]

Density 1.27 g/cm3 [518]
Flash Point 91.8 °C [5][8][11]
Vapor Pressure 0.1 mmHg @ 25.00 °C (est.) [11]
Refractive Index 1.601 [8]

ble 2: Solubili | . ici

Property Value Reference
Water Solubility Slightly soluble in water [2][5]6][71[8]
7956 mg/L @ 25 °C (est.) [11]

logP (o/w) 0.320 (est.) [11]
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Table 3: Acidity

Property Value Reference

pKa 1.53 + 0.10 (Predicted) [8]

Spectral Data

Spectral data are crucial for the identification and characterization of 4-methyl-5-
thiazolecarboxaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and *3C NMR data are
available for this compound.[3]

« Infrared (IR) Spectroscopy: IR spectral data, including ATR-IR and FTIR, have been
recorded.[3] The IR spectrum of the related compound 4-methyl-5-thiazoleethanol shows
characteristic peaks for C-N stretching at 1413.82 cm~* and 920.05 cm~1%, and C-S stretching
bands at 821.68 cm~! and 663.51 cm~1.[12]

e Mass Spectrometry (MS): GC-MS data are available for this compound.[3]
e Raman Spectroscopy: FT-Raman spectral data has been documented.[3]

Experimental Protocols
Synthesis Methodologies

Several synthetic routes for 4-methyl-5-thiazolecarboxaldehyde have been reported,
highlighting its importance as an intermediate.

This process involves the oxidation of the corresponding alcohol to the aldehyde.[13][14][15]
e Protocol:

o 4-Methyl-5-hydroxymethyl-thiazole (50 g, 0.38 mole) is added to dichloromethane (300
ml).

o A solution of sodium bicarbonate (17 g in 250 ml of water) is added at 30-32°C.
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[e]

The mixture is cooled to 0°C, and a solution of KBr (6 g in 10 ml of water) and TEMPO
(0.285 g, 0.0018 mole) are added.

[e]

Sodium hypochlorite solution (450 ml of 12.5% w/v) is added over 1 hour at 0-2°C.

o

The reaction progress is monitored by HPLC.

[¢]

Upon completion, the organic layer is separated, dried over Na=SOa4, and evaporated
under reduced pressure to yield the product.[14]

Oxidation Synthesis Workflow

Reactants & Reagents

4-Methyl-5-hydroxymethyl-thiazole Dichloromethane (Solvent) Sodium Bicarbonate Solution KBr Solution & TEMPO (Catalyst) Sodium Hypochlorite (Oxidant)

Reaction;y& Workup

[
| Mixing & Cooling to 0°C |<&

Addition of Oxidant at 0-2°C

Monitoring by HPLC
Phase Separation

Drying & Evaporation

Final Froduct
A

4-Methyl-5-thiazolecarboxaldehyde

Click to download full resolution via product page

Caption: Oxidation of 4-methyl-5-hydroxymethyl-thiazole.

This two-step process involves first reducing an ester to an alcohol, which is then oxidized to
the aldehyde.[13][15]

» Protocol (Reduction Step):

o Sodium borohydride (44.0 g) is added to monoglyme (200 ml) at -10°C.
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o AICIs (50.0 g) is added slowly, keeping the temperature between -10 to +5°C.

o 4-methyl-thiazole-5-carboxylic acid ethyl ester (100.0 g) is then added over 1 hour at O-
15°C.

o The reaction is stirred for 4 hours at 15-25°C and monitored by HPLC.
o The reaction is quenched by pouring into a mixture of ice and concentrated HCI.

o The intermediate, 4-methyl-5-hydroxymethyl-thiazole, is then isolated and oxidized as
described in Method 1.[13]

This method involves a cyclization reaction to form the thiazole ring.[16][17]
» Protocol:

o Under a nitrogen atmosphere, phosphorus pentasulfide (1 mole) is added to ethylene
glycol dimethyl ether (6 kg).

o Formamide (5 moles) is added dropwise over 2 hours.

o Ethyl 2-chloroacetoacetate (5 moles) is then added dropwise, and the reaction proceeds
at room temperature for 6-8 hours.

o The resulting intermediate, ethyl 4-methylthiazole-5-carboxylate, is then hydrolyzed to the
carboxylic acid, which can be further converted to the aldehyde.[16][17]

e Protocol:

o A solution of 2-amino-4-methylthiazole-5-carboxaldehyde (5 mmol) in tetrahydrofuran
(THF, 3 mL) is added dropwise to a solution of tert-butyl nitrite (7.5 mmol) and
dimethylsulfoxide (0.5 mmol) in THF (7 mL).

o The reaction mixture is stirred at 30°C until the starting material is consumed, as
monitored by thin-layer chromatography (TLC).[7]

Purification
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Purification of 4-methyl-5-thiazolecarboxaldehyde typically involves:

e Solvent Extraction: Using solvents like dichloromethane or THF to separate the product from
the aqueous phase.[13][14]

e Drying: Using drying agents such as sodium sulfate (Na2SOa4) to remove residual water from
the organic phase.[13][14]

» Evaporation: Removing the solvent under reduced pressure to isolate the final product.[13]
[14]

Analytical Methods

o High-Performance Liquid Chromatography (HPLC): Used to monitor the progress of
synthesis reactions and to assess the purity of the final product.[13][14]

e Thin-Layer Chromatography (TLC): Employed for monitoring the consumption of starting
materials in certain synthetic procedures.[7]

Chemical Reactivity and Applications

4-methyl-5-thiazolecarboxaldehyde is a versatile building block due to the reactivity of its
aldehyde group.[1] It serves as a key intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).[1] Its structure is a component of more complex molecules
that are investigated for a range of therapeutic applications.
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Role as a Versatile Intermediate
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Caption: Reactivity of 4-methyl-5-thiazolecarboxaldehyde.

Safety Information

Hazard Classification: Causes serious eye damage.[3] It is also classified as an irritant.[8]
GHS Pictogram: GHSO05 (Corrosion).

Signal Word: Danger.

Hazard Statements: H318 (Causes serious eye damage).

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Storage: Keep in a dark place, sealed in a dry, room temperature environment.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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